Cas no 297-11-0 (1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI))

1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI) structure

297-11-0 structure

Product name:1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI)

CAS No:297-11-0

MF:C₁₆H₄₀N₈

MW:344.5424

CID:249558

PubChem ID:6395032

1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

- 1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI)
- 1,4,7,10,13,16,19,22-octazacyclotetracosane
- 1,4,10,13,16,19,22-octaazacyclotetracosane octahydrochloride
- 1,4,7,10,13,16,19,22-Octaaza-cyclotetracosane
- 1,4,7,10,13,16,19,22-octaazacyclotetracosane octahydrochloride
- 1,4,7,10,13,16,19,22-Octaazacyclotetracosane (8CI,9CI)
- 297-11-0
- 1,4,7,10,13,16,19,22-Octaazacyclotetracosane
- 1, 4, 7, 10, 13, 16, 19, 22-octazacyclotetracosane
- SCHEMBL4299924
- DTXSID60423099
- AKOS017342855
- Inchi： InChI=1S/C16H40N8/c1-2-18-5-6-20-9-10-22-13-14-24-16-15-23-12-11-21-8-7-19-4-3-17-1/h17-24H,1-16H2
- InChI Key： WOOFZEBAAKJMRJ-UHFFFAOYSA-N
- SMILES： N1CCNCCNCCNCCNCCNCCNCCNCC1

Computed Properties

Exact Mass: 344.33800
Monoisotopic Mass: 344.33759331g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 24
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.4
Topological Polar Surface Area: 96.2Å²

Experimental Properties

Density: 0.874
Boiling Point: 553.7°Cat760mmHg
Flash Point: 312.7°C
Refractive Index: 1.424
PSA: 96.24000
LogP: -0.65280

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